Cas no 784079-49-8 ()

784079-49-8 structure
structure
Product Name:
CAS No:784079-49-8
MF:C15H11O7
MW:303.243644952774
CID:6647209
PubChem ID:441697
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C15H10O7/c16-8-2-1-6(3-9(8)17)15-11(19)4-7-12(22-15)5-10(18)14(21)13(7)20/h1-5H,(H5-,16,17,18,19,20,21)/p+1
    • InChI Key: PWDAKBACEAGRSH-UHFFFAOYSA-O
    • SMILES: [O+]1C(=C(C=C2C(=C(C(=CC=12)O)O)O)O)C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 303.05047769g/mol
  • Monoisotopic Mass: 303.05047769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122Ų
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